![molecular formula C9H14 B1203973 Cyclononyne CAS No. 6573-52-0](/img/structure/B1203973.png)
Cyclononyne
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cyclononyne is a cycloalkyne.
Scientific Research Applications
Molecular Structure Investigation
Cyclononyne's molecular structure has been a subject of interest, particularly through gas-phase electron diffraction studies. These studies suggest that this compound assumes a conformation of Cs-symmetric crown form, offering insights into its structural parameters and conformational behavior (Typke, Haase, & Krebs, 1979).
Preparation and Derivation
Research has also focused on preparing derivatives of this compound, such as cyclo-octyn-3-ol and cyclononyn-3-ol, through reactions involving KOBut–Me2SO. These derivatives are significant for various chemical synthesis processes and applications (Reese & Shaw, 1970).
Strain-Promoted Azide-Alkyne Cycloadditions
This compound has been utilized in strain-promoted azide-alkyne cycloadditions (SPAAC), where its stability and reactivity are advantageous. Benzothis compound, a derivative, is notable for its reactivity towards azides, making it suitable for metal-free click coupling in environments where side reactions and decomposition must be minimized (Tummatorn et al., 2012).
Twisted Cycloalkynes and Reactivity Control
This compound and its derivatives, such as the twisted and bent cyclodecyne, have been explored for controlling "click" reactivity. This involves understanding how geometrical and electronic factors influence cycloaddition rates and reactivity, which has implications in synthetic chemistry and molecular engineering (Harris et al., 2017).
Development of Adjustable Alkyne Reagents
The synthesis of 2-aminobenzenesulfonamide-containing this compound (ABSACN) has been described for creating adjustable alkyne reagents in click reactions. This involves controlling the reactivity of the alkyne through various N-functionalities, influencing structure-reactivity relationships (Kaneda, Naruse, & Yamamoto, 2017).
Remote Strain Activation
Incorporating endocyclic sulfate within a dibenzothis compound scaffold has been reported to generate this compound with remarkable reactivity and stability. This demonstrates a strategy for remote activation, enhancing reactivity while minimizing strain at the reactive site, beneficial in designing new cycloalkynes (Holzmann et al., 2022).
Synthesis of Difluorinated Cycloalkynes
This compound has been used in the synthesis of difluorinated cycloalkynes, an important reagent for labeling azido-biomolecules through copper-free click chemistry. This involves a homologation/ring-expansion reaction, offering insights into the synthesis of novel difluorinated this compound (Sletten, de Almeida, & Bertozzi, 2014).
Influence on Cycloaddition Rates
The distortion of cycloalkynes, including this compound, influences their cycloaddition rates. This is due to factors like reduced strain, smaller HOMO-LUMO gap, and enhanced orbital overlap, which contribute to more stabilizing orbital interactions, crucial in understanding their chemical reactivity (Hamlin et al., 2019).
Properties
6573-52-0 | |
Molecular Formula |
C9H14 |
Molecular Weight |
122.21 g/mol |
IUPAC Name |
cyclononyne |
InChI |
InChI=1S/C9H14/c1-2-4-6-8-9-7-5-3-1/h1-7H2 |
InChI Key |
WXUICIMSUQBFMI-UHFFFAOYSA-N |
SMILES |
C1CCCC#CCCC1 |
Canonical SMILES |
C1CCCC#CCCC1 |
6573-52-0 | |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.